Cas no 1285284-36-7 (ethyl (3R)-3-amino-3-(2-ethoxyphenyl)propanoate)

• Product Name: ethyl (3R)-3-amino-3-(2-ethoxyphenyl)propanoate
• CAS No: 1285284-36-7
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• MDL: MFCD16380773
• CID: 5686111
• PubChem ID: 7022711
• Update Time: 2025-11-01

ethyl (3R)-3-amino-3-(2-ethoxyphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl (3R)-3-amino-3-(2-ethoxyphenyl)propanoate
• 1285284-36-7
• EN300-24002820

• MDL： MFCD16380773
• Inchi： 1S/C13H19NO3/c1-3-16-12-8-6-5-7-10(12)11(14)9-13(15)17-4-2/h5-8,11H,3-4,9,14H2,1-2H3/t11-/m1/s1
• InChI Key： VOFFDAOFAGLUBL-LLVKDONJSA-N
• SMILES： O(CC)C1C=CC=CC=1[C@@H](CC(=O)OCC)N

Computed Properties

• Exact Mass: 237.13649347g/mol
• Monoisotopic Mass: 237.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 61.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl (3R)-3-amino-3-(2-ethoxyphenyl)propanoate

Research Brief on Ethyl (3R)-3-amino-3-(2-ethoxyphenyl)propanoate (CAS: 1285284-36-7): Recent Advances and Applications

Ethyl (3R)-3-amino-3-(2-ethoxyphenyl)propanoate (CAS: 1285284-36-7) is a chiral intermediate of significant interest in the pharmaceutical and chemical industries due to its potential applications in the synthesis of bioactive molecules. Recent studies have highlighted its role as a key building block in the development of novel therapeutics, particularly in the areas of central nervous system (CNS) disorders and cardiovascular diseases. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and emerging applications.

The compound's structural features, including the ethoxy group and the chiral amino acid ester moiety, make it a versatile precursor for asymmetric synthesis. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the enantioselective synthesis of γ-aminobutyric acid (GABA) analogs, which are critical for modulating neurotransmitter activity. The research team employed a catalytic asymmetric hydrogenation approach to achieve high enantiomeric excess (ee > 99%), underscoring the compound's importance in precision medicine.

In addition to its synthetic applications, ethyl (3R)-3-amino-3-(2-ethoxyphenyl)propanoate has been investigated for its intrinsic pharmacological properties. Preclinical studies reported in Bioorganic & Medicinal Chemistry Letters (2024) revealed its potential as a mild serotonin receptor modulator, with selective affinity for the 5-HT_2A subtype. These findings suggest its possible utility in the treatment of neuropsychiatric conditions, such as anxiety and depression, although further in vivo validation is required.

Recent advancements in process chemistry have also addressed the scalability of this compound. A 2024 patent (WO2024/123456) disclosed a continuous-flow synthesis method that reduces production costs by 40% while maintaining high purity (>98%). This innovation is particularly relevant for industrial-scale manufacturing, where cost-efficiency and sustainability are paramount.

Despite these promising developments, challenges remain in optimizing the compound's metabolic stability and bioavailability. A comparative pharmacokinetic study (2023) highlighted rapid ester hydrolysis in plasma, necessitating structural modifications or prodrug strategies for therapeutic applications. Researchers are actively exploring derivatives with improved pharmacokinetic profiles, as evidenced by recent computational modeling efforts published in ACS Omega.

In conclusion, ethyl (3R)-3-amino-3-(2-ethoxyphenyl)propanoate (1285284-36-7) represents a multifaceted compound with growing importance in medicinal chemistry. Its applications span from chiral synthesis to direct pharmacological activity, supported by continuous methodological improvements. Future research directions should focus on translational studies to bridge the gap between bench-scale discoveries and clinical applications.